Cas no 69959-88-2 (N-Methyl 2-bromoisobutyramide)

• Product Name: N-Methyl 2-bromoisobutyramide
• CAS No: 69959-88-2
• MF: C₅H₁₀BrNO
• MW: 180.04300069809
• CID: 514814
• PubChem ID: 287560
• Update Time: 2025-04-19

N-Methyl 2-bromoisobutyramide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N,2-dimethylpropanamide
• N-METHYL 2-BROMOISOBUTYRAMIDE
• Propanamide,2-bromo-N,2-dimethyl-
• JJDUHFSDEPSCOX-UHFFFAOYSA-N
• 2-bromanyl-N,2-dimethyl-propanamide
• NSC147614
• N,2-dimethyl-2-bromopropanamide
• SCHEMBL654171
• 2-bromo-2, N-dimethyl-propionamide
• 2-Bromo-N-methylisobutyramide
• NSC-147614
• N-methyl-2-bromoisobutyramide
• MFCD03413096
• DTXSID70301955
• N,2-Dimethyl 2-bromopropanamide
• 69959-88-2
• NSC 147614
• 2-bromo-2-methyl-N-methyl propionamide
• BS-24513
• 2-bromo-2,N-dimethyl-propionamide
• EN300-216105
• AKOS006346228
• A836713
• DTXCID50253089
• DB-111968
• G74593
• 2-bromo-N,2-dimethyl-propanamide
• N-Methyl 2-bromoisobutyramide

• MDL： MFCD03413096
• Inchi： 1S/C5H10BrNO/c1-5(2,6)4(8)7-3/h1-3H3,(H,7,8)
• InChI Key： JJDUHFSDEPSCOX-UHFFFAOYSA-N
• SMILES： BrC(C(NC)=O)(C)C

Computed Properties

• Exact Mass: 178.99500
• Monoisotopic Mass: 178.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 38-39°C
• PSA: 29.10000
• LogP: 1.29680

N-Methyl 2-bromoisobutyramide Security Information

• Hazardous Material Identification：